Cas no 1343286-90-7 (1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine)

• Product Name: 1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine
• CAS No: 1343286-90-7
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 5217645
• Update Time: 2025-10-22

1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine
• 1-(5-Furan-2-yl-2H-[1,2,4]triazol-3-yl)-ethylamine
• 1H-1,2,4-Triazole-3-methanamine, 5-(2-furanyl)-α-methyl-

• Inchi： 1S/C8H10N4O/c1-5(9)7-10-8(12-11-7)6-3-2-4-13-6/h2-5H,9H2,1H3,(H,10,11,12)
• InChI Key： CUDAANMBXSCSCA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NNC(C(C)N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• XLogP3: 0
• Topological Polar Surface Area: 80.7

Additional information on 1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine

Comprehensive Overview of 1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine (CAS No. 1343286-90-7)

1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine (CAS No. 1343286-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a furan ring and a 1,2,4-triazole moiety, which contribute to its versatile chemical properties. Researchers are particularly interested in its potential as a building block for drug discovery, given its structural similarity to bioactive molecules.

The compound's CAS number 1343286-90-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Recent trends in AI-driven drug design have highlighted the importance of heterocyclic compounds like 1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine, as they often exhibit enhanced binding affinity to biological targets. This aligns with the growing demand for novel therapeutic agents in areas such as oncology and infectious diseases.

From a synthetic chemistry perspective, 1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine offers interesting possibilities for structural modification. The presence of both furan and triazole rings allows for diverse chemical transformations, making it valuable for creating molecular libraries in combinatorial chemistry. Its ethanamine side chain further enhances its utility as a precursor for more complex derivatives.

In the context of green chemistry, there's increasing interest in developing sustainable synthetic routes for compounds like CAS 1343286-90-7. Researchers are exploring catalytic methods and solvent-free conditions to produce such molecules with reduced environmental impact. This aligns with the pharmaceutical industry's push toward greener manufacturing processes.

The 1,2,4-triazole core in 1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine is particularly noteworthy, as this heterocycle is known to impart various biological activities. Many FDA-approved drugs contain this structural motif, which explains why scientists frequently search for "triazole-containing drug candidates" or "furan-triazole hybrids" in literature databases.

Analytical characterization of CAS 1343286-90-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structure, which are crucial for its application in high-value research. The growing availability of computational tools has also enabled virtual screening of similar compounds, accelerating drug discovery efforts.

In material science applications, derivatives of 1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine have shown promise as components in organic electronic devices. The conjugated system formed by the furan and triazole rings contributes to interesting electronic properties, making it relevant for researchers working on organic semiconductors.

The stability and storage conditions of 1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine are frequently queried in scientific forums. Proper handling typically requires protection from moisture and light, with recommended storage at controlled temperatures. These practical considerations are important for laboratories working with this compound.

Recent patent literature reveals growing intellectual property activity around triazole-furan hybrids similar to CAS 1343286-90-7, particularly in antimicrobial and anti-inflammatory applications. This commercial interest underscores the compound's potential value in pharmaceutical development pipelines.

For researchers sourcing 1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine, quality specifications including purity levels and analytical certificates are critical considerations. The compound is typically supplied by specialty chemical manufacturers catering to the medicinal chemistry market.

The future research directions for 1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine may include exploration of its metal coordination chemistry, given the potential of the triazole nitrogen atoms to act as ligands. Such complexes could have applications in catalysis or as therapeutic agents.

In summary, 1-(3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl)ethanamine (CAS No. 1343286-90-7) represents an important structural class in modern chemical research. Its combination of furan and 1,2,4-triazole functionalities offers numerous possibilities for scientific exploration across multiple disciplines, from drug discovery to materials science.